Cas no 5420-92-8 (1,3-Dioxane,2,5-diethyl-2-methyl-4-propyl-)

• Product Name: 1,3-Dioxane,2,5-diethyl-2-methyl-4-propyl-
• CAS No: 5420-92-8
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 378837
• PubChem ID: 221669
• Update Time: 2025-04-19

1,3-Dioxane,2,5-diethyl-2-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2,5-diethyl-2-methyl-4-propyl-
• 2,5-diethyl-2-methyl-4-propyl-1,3-dioxane
• NSC6616
• DTXSID60278203
• NSC-6616
• 5420-92-8

• Inchi： 1S/C12H24O2/c1-5-8-11-10(6-2)9-13-12(4,7-3)14-11/h10-11H,5-9H2,1-4H3
• InChI Key： OQNACRHCUQZBEQ-UHFFFAOYSA-N
• SMILES： O1C(C)(CC)OCC(CC)C1CCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.848
• Boiling Point: 225.3°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.412
• PSA: 18.46